(R)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid

• IUPAC Name: (2R)-2-amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid
• InChI: InChI=1S/C8H8FNO3/c9-4-1-2-6(11)5(3-4)7(10)8(12)13/h1-3,7,11H,10H2,(H,12,13)/t7-/m1/s1
• InChI Key: FAESPUPJJGMLKW-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C(=O)O)N)O
• Isomeric SMILES: C1=CC(=C(C=C1F)[C@H](C(=O)O)N)O
• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol

Description

(R)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid, also known as (R)-fluorophenylalanine, is an amino acid analog that has been widely used in scientific research. It is a non-proteinogenic amino acid that is structurally similar to phenylalanine, an essential amino acid that cannot be synthesized by the human body and must be obtained through diet. (R)-fluorophenylalanine has a fluorine atom attached to its phenyl ring, which makes it useful for tracing and studying the metabolism of phenylalanine and other aromatic amino acids.

Mechanism Of Action

(R)-fluorophenylalanine acts as an inhibitor of phenylalanine hydroxylase, an enzyme that catalyzes the conversion of phenylalanine to tyrosine. This leads to a decrease in the synthesis of tyrosine and other downstream metabolites of phenylalanine, such as dopamine, norepinephrine, and epinephrine. The inhibition of phenylalanine hydroxylase by (R)-fluorophenylalanine is reversible and dose-dependent.

Biochemical And Physiological Effects

(R)-fluorophenylalanine has been shown to have a variety of biochemical and physiological effects in cells and organisms. Inhibition of phenylalanine hydroxylase by (R)-fluorophenylalanine leads to a decrease in the synthesis of tyrosine and other downstream metabolites of phenylalanine, which can affect various biological processes, including neurotransmitter synthesis, protein synthesis, and cell proliferation.

Advantages And Limitations For Lab Experiments

(R)-fluorophenylalanine has several advantages for use in laboratory experiments. It is a selective inhibitor of phenylalanine hydroxylase and does not affect the synthesis of other amino acids or proteins. It can be used in conjunction with stable isotope labeling techniques to trace the fate of phenylalanine and other amino acids in cells and tissues. However, (R)-fluorophenylalanine also has some limitations, including potential toxicity at high doses and the need for careful dosing and monitoring to avoid unintended effects on cellular metabolism.

Future Directions

There are several potential future directions for research involving (R)-fluorophenylalanine. One area of interest is the use of (R)-fluorophenylalanine as a tool for studying the regulation of protein synthesis and degradation in cells. Another potential application is the use of (R)-fluorophenylalanine in conjunction with other amino acid analogs to study the metabolism of complex mixtures of amino acids in cells and tissues. Additionally, (R)-fluorophenylalanine could be used in conjunction with other inhibitors of phenylalanine hydroxylase to investigate the roles of tyrosine and other downstream metabolites in cellular signaling and metabolism.

Synthesis Methods

(R)-fluorophenylalanine can be synthesized through various methods, including chemical synthesis and microbial fermentation. One common method involves the reaction of 5-fluoro-2-nitrophenol with (R)-alanine, followed by reduction of the nitro group to an amino group. The resulting (R)-fluorophenylalanine can be purified through chromatography or crystallization.

Scientific Research Applications

(R)-fluorophenylalanine has been widely used in scientific research as a tool for studying protein synthesis, metabolism, and regulation. It is commonly used in conjunction with stable isotope labeling techniques to trace the fate of phenylalanine and other amino acids in cells and tissues. (R)-fluorophenylalanine has also been used to selectively inhibit the synthesis of specific proteins in cells, allowing researchers to investigate the roles of these proteins in biological processes.